Cas no 67739-74-6 (Methanone, (2,5-diaminophenyl)(2-fluorophenyl)-)

Methanone, (2,5-diaminophenyl)(2-fluorophenyl)- structure
67739-74-6 structure
Product Name:Methanone, (2,5-diaminophenyl)(2-fluorophenyl)-
CAS No:67739-74-6
MF:C13H11FN2O
MW:230.237646341324
CID:501972
PubChem ID:526486
Update Time:2025-04-19

Methanone, (2,5-diaminophenyl)(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (2,5-diaminophenyl)(2-fluorophenyl)-
    • 3,4-DIAMINO-4’-FLUOROBENZOPHENONE
    • 2,5-Diamino-2'-fluor-benzophenone
    • Benzophenone, 2,5-diamino-2'-fluoro
    • OKCCYEPCUCOYDR-UHFFFAOYSA-N
    • 67739-74-6
    • 2,5-Diamino-2'-fluorobenzophenone
    • (2,5-Diaminophenyl)(2-fluorophenyl)methanone
    • (2,5-Diaminophenyl)(2-fluorophenyl)methanone #
    • Inchi: 1S/C13H11FN2O/c14-11-4-2-1-3-9(11)13(17)10-7-8(15)5-6-12(10)16/h1-7H,15-16H2
    • InChI Key: OKCCYEPCUCOYDR-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(C1C=C(C=CC=1N)N)=O

Computed Properties

  • Exact Mass: 230.08563
  • Monoisotopic Mass: 230.08554114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • PSA: 69.11
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